![molecular formula C20H16Cl2O2S2 B3035597 (2-{[(4-Chlorobenzyl)sulfanyl]methyl}phenyl)(4-chlorophenyl)dioxo-lambda~6~-sulfane CAS No. 337923-95-2](/img/structure/B3035597.png)
(2-{[(4-Chlorobenzyl)sulfanyl]methyl}phenyl)(4-chlorophenyl)dioxo-lambda~6~-sulfane
Overview
Description
Scientific Research Applications
Chemiluminescence and Oxidation Studies
- Chemiluminescence Properties : A study by Watanabe et al. (2010) explored the base-induced chemiluminescence of sulfanyl-substituted bicyclic dioxetanes, including compounds similar to (2-{[(4-Chlorobenzyl)sulfanyl]methyl}phenyl)(4-chlorophenyl)dioxo-lambda
6-sulfane. These compounds exhibited light emission under specific conditions, contributing to the understanding of chemiluminescent materials (Watanabe et al., 2010).
Material Science and Polymer Chemistry
- High Refractive Index Polyimides : Tapaswi et al. (2015) synthesized transparent aromatic polyimides using thiophenyl-substituted benzidines, which are structurally related to the compound . These polyimides demonstrated high refractive indices and small birefringences, suggesting potential applications in optoelectronics and material science (Tapaswi et al., 2015).
Medical and Biological Research
- Cytotoxicity and Structural Analysis of Derivatives : Stolarczyk et al. (2018) studied the synthesis and cytotoxic activity of novel thiopyrimidine derivatives, which include structural elements similar to the compound in focus. Their research provides insights into the potential biomedical applications of such compounds, including their interactions with cancer cell lines (Stolarczyk et al., 2018).
Spectroscopy and Molecular Analysis
- Spectroscopic and Molecular Docking Studies : Alzoman et al. (2015) conducted a comprehensive spectroscopic investigation of a pyrimidine derivative similar to the compound of interest. Their study included molecular docking to predict inhibitory activity against specific proteins, highlighting the potential for pharmaceutical applications (Alzoman et al., 2015).
Synthesis and Catalysis Research
- Photoredox-Catalyzed Annulation : Yan et al. (2018) described a photoredox-catalyzed cascade annulation using compounds structurally related to (2-{[(4-Chlorobenzyl)sulfanyl]methyl}phenyl)(4-chlorophenyl)dioxo-lambda
6-sulfane. This research contributes to the field of organic synthesis and catalysis (Yan et al., 2018).
properties
IUPAC Name |
1-[(4-chlorophenyl)methylsulfanylmethyl]-2-(4-chlorophenyl)sulfonylbenzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16Cl2O2S2/c21-17-7-5-15(6-8-17)13-25-14-16-3-1-2-4-20(16)26(23,24)19-11-9-18(22)10-12-19/h1-12H,13-14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDHXBMPNVAXKDF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CSCC2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16Cl2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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